Cas no 2679832-70-1 (rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate)

• Product Name: rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate
• CAS No: 2679832-70-1
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5652219
• PubChem ID: 165917326
• Update Time: 2025-05-20

rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679832-70-1
• rac-benzyl N-[(1R,2S,3R)-2,3-dihydroxycyclohexyl]carbamate
• EN300-28282135
• EN300-28282146
• 2728727-77-1
• benzyl N-[(1R,2S,3R)-2,3-dihydroxycyclohexyl]carbamate
• rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate

• Inchi： 1S/C14H19NO4/c16-12-8-4-7-11(13(12)17)15-14(18)19-9-10-5-2-1-3-6-10/h1-3,5-6,11-13,16-17H,4,7-9H2,(H,15,18)/t11-,12-,13+/m1/s1
• InChI Key： VOEKAYMXKUJVKK-UPJWGTAASA-N
• SMILES： O[C@@H]1[C@@H](CCC[C@H]1NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.8Ų

Additional information on rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate

Rac-Benzyl N-(1R,2S,3R)-2,3-Dihydroxycyclohexylcarbamate (CAS No. 2679832-70-1): A Comprehensive Overview

Rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate (CAS No. 2679832-70-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group and a cyclohexane ring with two hydroxyl groups in specific stereoisomeric configurations. The racemic nature of the compound implies the presence of both enantiomers, making it an interesting subject for various applications.

The rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate molecule is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the protection and deprotection of functional groups to ensure the formation of the desired stereoisomers. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, which is crucial for its potential use in drug development and other applications.

In the context of medicinal chemistry, rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate has been studied for its potential biological activities. Research has shown that this compound exhibits promising properties as a modulator of various biological pathways. For instance, it has been investigated for its ability to interact with specific protein targets involved in neurological disorders and cancer. The unique stereochemistry of the compound may contribute to its selective binding properties, making it a valuable lead compound for further optimization.

One of the key areas of research involving rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate is its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound can effectively inhibit certain enzymes and receptors that are implicated in disease progression. For example, it has been shown to exhibit anti-inflammatory properties by modulating the activity of key inflammatory mediators. Additionally, preliminary studies suggest that it may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate have also been extensively studied. These properties are crucial for understanding how the compound behaves in biological systems and how it can be optimized for therapeutic use. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for further development into drug formulations.

Another important aspect of rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate is its safety profile. Toxicological studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are necessary to ensure its safe use in clinical settings. Ongoing research aims to identify any potential side effects or interactions with other drugs to provide a comprehensive understanding of its safety profile.

In addition to its therapeutic potential, rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate has also been explored for its use in diagnostic applications. The unique structural features of the compound make it suitable for labeling and imaging purposes. For example, it can be used as a probe to study specific biological processes or to visualize certain cellular structures using advanced imaging techniques such as fluorescence microscopy or magnetic resonance imaging (MRI).

The future prospects for rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate are promising. Ongoing research continues to uncover new applications and optimize its properties for various uses. Collaborative efforts between chemists, biologists, and clinicians are essential to advance our understanding of this compound and bring it closer to clinical application.

In conclusion, rac-benzyl N-(1R,2S,3R)-2,3-dihydroxycyclohexylcarbamate (CAS No. 2679832-70-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting area of study with numerous applications in drug development and diagnostics. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.